1-(1,3-Benzodioxol-5-ylmethyl)-4-[(4,5-dimethyl-2-propoxyphenyl)sulfonyl]piperazine

• Molecular Formula: C23H30N2O5S
• Molecular Weight: 446.6 g/mol
• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-4-(4,5-dimethyl-2-propoxyphenyl)sulfonylpiperazine
• InChI: InChI=1S/C23H30N2O5S/c1-4-11-28-22-12-17(2)18(3)13-23(22)31(26,27)25-9-7-24(8-10-25)15-19-5-6-20-21(14-19)30-16-29-20/h5-6,12-14H,4,7-11,15-16H2,1-3H3
• InChI Key: MGASBLVVVDRPNT-UHFFFAOYSA-N
• SMILES: CCCOC1=C(C=C(C(=C1)C)C)S(=O)(=O)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4

Description

1-(1,3-Benzodioxol-5-ylmethyl)-4-[(4,5-dimethyl-2-propoxyphenyl)sulfonyl]piperazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a synthetic compound that belongs to the class of phenylpiperazines and has a complex chemical structure.

Mechanism of Action

The mechanism of action of 1-(1,3-Benzodioxol-5-ylmethyl)-4-[(4,5-dimethyl-2-propoxyphenyl)sulfonyl]piperazine involves its binding to the serotonin receptor. It acts as an agonist, which means that it enhances the activity of the receptor. This leads to an increase in the levels of serotonin in the brain, which in turn leads to the alleviation of various psychiatric disorders.
Biochemical and Physiological Effects
1-(1,3-Benzodioxol-5-ylmethyl)-4-[(4,5-dimethyl-2-propoxyphenyl)sulfonyl]piperazine has been found to exhibit significant biochemical and physiological effects. It has been shown to increase the levels of serotonin in the brain, which leads to the alleviation of various psychiatric disorders. It has also been found to exhibit analgesic and anti-inflammatory effects, making it a potential candidate for the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-(1,3-Benzodioxol-5-ylmethyl)-4-[(4,5-dimethyl-2-propoxyphenyl)sulfonyl]piperazine in lab experiments is its high potency and selectivity. It exhibits significant activity as a serotonin receptor agonist and has been found to be highly effective in various studies. However, one of the limitations of using this compound is its complex chemical structure, which makes its synthesis challenging and requires expertise in synthetic chemistry.

Future Directions

There are several future directions for the research on 1-(1,3-Benzodioxol-5-ylmethyl)-4-[(4,5-dimethyl-2-propoxyphenyl)sulfonyl]piperazine. One of the potential directions is the development of new analogs with improved potency and selectivity. Another potential direction is the study of its potential use as a treatment for other psychiatric disorders. Additionally, further research is needed to understand its mechanism of action and to identify potential side effects and safety concerns.

Synthesis Methods

The synthesis of 1-(1,3-Benzodioxol-5-ylmethyl)-4-[(4,5-dimethyl-2-propoxyphenyl)sulfonyl]piperazine involves several steps. The starting material, 1-(1,3-benzodioxol-5-ylmethyl)piperazine, is reacted with 4,5-dimethyl-2-propoxybenzenesulfonyl chloride in the presence of a base to produce the final product. The reaction is carried out under controlled conditions and requires expertise in synthetic chemistry.

Scientific Research Applications

1-(1,3-Benzodioxol-5-ylmethyl)-4-[(4,5-dimethyl-2-propoxyphenyl)sulfonyl]piperazine has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant activity as a serotonin receptor agonist, making it a potential candidate for the treatment of various psychiatric disorders such as depression, anxiety, and schizophrenia. It has also been studied for its potential use as an analgesic and anti-inflammatory agent.